Cas no 40389-65-9 (1-[(4-chlorophenyl)methyl]-1,4-diazepane)

1-[(4-chlorophenyl)methyl]-1,4-diazepane structure
40389-65-9 structure
Product Name:1-[(4-chlorophenyl)methyl]-1,4-diazepane
CAS No:40389-65-9
MF:C12H17ClN2
MW:224.729781866074
MDL:MFCD03407501
CID:925729
PubChem ID:15634377
Update Time:2025-04-19

1-[(4-chlorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorobenzyl)-1,4-diazepane
    • 1-[(4-chlorophenyl)methyl]-1,4-diazepane
    • TS-03206
    • SCHEMBL6765816
    • MFCD03407501
    • Z203241938
    • G27578
    • DTXSID50576063
    • 1-(4-chlorobenzyl)homopiperazine
    • AKOS000199013
    • XUFLZPFWTDGFEG-UHFFFAOYSA-N
    • EN300-25345
    • 40389-65-9
    • J-503267
    • MDL: MFCD03407501
    • Inchi: 1S/C12H17ClN2/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2
    • InChI Key: XUFLZPFWTDGFEG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1CCNCCC1

Computed Properties

  • Exact Mass: 224.1080262g/mol
  • Monoisotopic Mass: 224.1080262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.115
  • Boiling Point: 316.811°C at 760 mmHg
  • Flash Point: 145.403°C
  • Refractive Index: 1.548

1-[(4-chlorophenyl)methyl]-1,4-diazepane Pricemore >>

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